Cas no 1140-36-9 (3-(4-Bromophenyl)benzo[c]isoxazole)
1140-36-9 structure
Product Name:3-(4-Bromophenyl)benzo[c]isoxazole
CAS No:1140-36-9
MF:C13H8BrNO
MW:274.112722396851
CID:1095151
PubChem ID:15579053
Update Time:2025-04-20
3-(4-Bromophenyl)benzo[c]isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Bromophenyl)benzo[c]isoxazole
- 2,1-Benzisoxazole, 3-(4-broMophenyl)-
- 3-(4-bromophenyl)-2,1-Benzisoxazole
- 3-(4-bromophenyl)anthranil
- DB-060576
- DTXSID901294596
- A18097
- 1140-36-9
- 3-(4-BROMOPHENYL)-2,1-BENZOXAZOLE
-
- Inchi: 1S/C13H8BrNO/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)15-16-13/h1-8H
- InChI Key: SHCCGVDBBQECPF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=C2C=CC=CC2=NO1
Computed Properties
- Exact Mass: 272.97893g/mol
- Monoisotopic Mass: 272.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
3-(4-Bromophenyl)benzo[c]isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM130639-1g |
3-(4-bromophenyl)benzo[c]isoxazole |
1140-36-9 | 95% | 1g |
$320 | 2021-08-05 | |
| Chemenu | CM130639-1g |
3-(4-bromophenyl)benzo[c]isoxazole |
1140-36-9 | 95% | 1g |
$322 | 2023-11-24 | |
| A2B Chem LLC | AA13114-50mg |
2,1-Benzisoxazole, 3-(4-broMophenyl)- |
1140-36-9 | 96% | 50mg |
$101.00 | 2024-04-20 | |
| A2B Chem LLC | AA13114-100mg |
2,1-Benzisoxazole, 3-(4-broMophenyl)- |
1140-36-9 | 96% | 100mg |
$144.00 | 2024-04-20 | |
| A2B Chem LLC | AA13114-250mg |
2,1-Benzisoxazole, 3-(4-broMophenyl)- |
1140-36-9 | 96% | 250mg |
$261.00 | 2024-04-20 | |
| Ambeed | A236588-1g |
3-(4-Bromophenyl)benzo[c]isoxazole |
1140-36-9 | 95+% | 1g |
$268.0 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757960-1g |
3-(4-Bromophenyl)benzo[c]isoxazole |
1140-36-9 | 95% | 1g |
¥2251.00 | 2024-08-09 |
3-(4-Bromophenyl)benzo[c]isoxazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1140-36-9)3-(4-Bromophenyl)benzo[c]isoxazole
Order Number:A18097
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):241.0
Email:sales@amadischem.com
3-(4-Bromophenyl)benzo[c]isoxazole Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1140-36-9)3-(4-Bromophenyl)benzo[c]isoxazole
Purity:99%
Quantity:1g
Price ($):241.0